Cas no 1903459-79-9 (N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide)

• Product Name: N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
• CAS No: 1903459-79-9
• MF: C₂₀H₂₄N₄O₃
• MW: 368.429564476013
• CID: 5549137
• PubChem ID: 91815296
• Update Time: 2025-07-16

N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• F6475-1395
• 1903459-79-9
• 2-(oxolan-3-yloxy)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]pyridine-4-carboxamide
• 2-(oxolan-3-yloxy)-N-{[2-(pyrrolidin-1-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide
• AKOS025346449
• N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• Inchi： 1S/C20H24N4O3/c25-20(15-5-8-21-18(12-15)27-17-6-11-26-14-17)23-13-16-4-3-7-22-19(16)24-9-1-2-10-24/h3-5,7-8,12,17H,1-2,6,9-11,13-14H2,(H,23,25)
• InChI Key： IZCXGDXEHTYJAN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=C(C=CN=1)C(NCC1=CC=CN=C1N1CCCC1)=O

Computed Properties

• Exact Mass: 368.18484064g/mol
• Monoisotopic Mass: 368.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.6Ų

Additional information on N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

Comprehensive Overview of N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS No. 1903459-79-9)

The compound N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, identified by CAS No. 1903459-79-9, represents a sophisticated small molecule with significant potential in pharmaceutical research and drug development. Its unique structural features, including a pyrrolidine-substituted pyridine core and a tetrahydrofuran ether linkage, make it a compelling candidate for targeting specific biological pathways. Researchers are increasingly exploring its applications in kinase inhibition, neurodegenerative disease modulation, and anti-inflammatory therapies, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide has surged due to their versatility in drug discovery. The compound’s pyridine and tetrahydrofuran moieties contribute to its enhanced bioavailability and binding affinity, addressing common challenges in medicinal chemistry. Online searches for "small molecule kinase inhibitors" and "blood-brain barrier permeable drugs" highlight its relevance to cutting-edge therapeutic areas, such as oncology and CNS disorders.

Synthetic routes to CAS 1903459-79-9 often involve Pd-catalyzed cross-coupling and reductive amination, techniques widely discussed in organic chemistry forums. The compound’s isonicotinamide scaffold is particularly noteworthy, as it mimics natural cofactors in enzymatic processes. This property has sparked interest in its potential as a metabolic modulator, coinciding with popular search queries like "targeted cancer metabolism drugs" and "neuroprotective agents."

From a pharmacokinetic perspective, N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide exhibits favorable logP values and plasma stability, critical for oral drug formulations. Its pyrrolidine ring enhances solubility, while the tetrahydrofuran ether improves membrane permeability—key factors in optimizing drug-likeness. These attributes resonate with industry searches for "orally bioavailable scaffolds" and "fragment-based drug design."

Ongoing studies explore the compound’s interaction with G-protein-coupled receptors (GPCRs) and epigenetic regulators, topics trending in biomedical research. Its structural complexity allows for derivatization, making it a valuable chemical probe for high-throughput screening. This aligns with frequent Google Scholar queries like "GPCR allosteric modulators" and "selective HDAC inhibitors," underscoring its multidisciplinary appeal.

In conclusion, CAS 1903459-79-9 exemplifies innovation in rational drug design, bridging gaps between computational modeling and in vivo efficacy. As the pharmaceutical industry prioritizes personalized therapeutics, compounds like this will remain at the forefront of translational research, answering the growing demand for "next-generation targeted therapies" and "multi-kinase inhibitors."